1-Ethyl-3-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)urea

• IUPAC Name: 1-ethyl-3-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]urea
• InChI: InChI=1S/C13H14N2O2S2/c1-2-14-13(17)15-8-9-5-6-11(19-9)12(16)10-4-3-7-18-10/h3-7H,2,8H2,1H3,(H2,14,15,17)
• InChI Key: ZPFWXVBRCGUQBZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NCC1=CC=C(S1)C(=O)C2=CC=CS2
• Molecular Formula: C13H14N2O2S2
• Molecular Weight: 294.4 g/mol

Description

“1-Ethyl-3-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)urea” is a chemical compound with the molecular formula C13H14N2O2S2. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry.

Synthesis Analysis

Thiophene derivatives can be synthesized using various methods. One common method is the Gewald synthesis, which involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives are diverse. For instance, [3+2] cycloaddition reaction of certain compounds with alkyne moieties and regioselective cycloisomerization can lead to thiophenes.

Scientific Research Applications

Medicinal Chemistry

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Anti-Inflammatory Agent

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Serotonin Antagonists

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Industrial Chemistry

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Organic Semiconductors

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Organic Field-Effect Transistors (OFETs)

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Organic Light-Emitting Diodes (OLEDs)

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Fungicidal Activity

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Future Directions

Thiophene-based analogs have been attracting a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.